Cas no 35848-99-8 (Benzoic acid, 4-(diethoxymethyl)-, ethyl ester)
35848-99-8 structure
Product Name:Benzoic acid, 4-(diethoxymethyl)-, ethyl ester
CAS No:35848-99-8
MF:C14H20O4
MW:252.306204795837
CID:1477540
PubChem ID:11128780
Update Time:2025-04-21
Benzoic acid, 4-(diethoxymethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(diethoxymethyl)-, ethyl ester
- 4-ethoxycarbonylbenzaldehyde diethyl acetal
- 35848-99-8
- ethyl 4-(di-ethoxymethyl)benzenecarboxylate
- SCHEMBL8547325
- Ethyl 4-(diethoxymethyl)benzoate
- starbld0021743
-
- Inchi: 1S/C14H20O4/c1-4-16-13(15)11-7-9-12(10-8-11)14(17-5-2)18-6-3/h7-10,14H,4-6H2,1-3H3
- InChI Key: CSACGQJQSNSDGQ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(C(=O)OCC)=CC=1)OCC
Computed Properties
- Exact Mass: 252.1362
- Monoisotopic Mass: 252.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Benzoic acid, 4-(diethoxymethyl)-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01FBK5-250mg |
4-Ethoxycarbonylbenzaldehyde diethyl acetal |
35848-99-8 | 250mg |
$131.00 | 2024-05-04 | ||
| 1PlusChem | 1P01FBK5-1g |
4-Ethoxycarbonylbenzaldehyde diethyl acetal |
35848-99-8 | 1g |
$236.00 | 2024-05-04 | ||
| 1PlusChem | 1P01FBK5-5g |
4-Ethoxycarbonylbenzaldehyde diethyl acetal |
35848-99-8 | 5g |
$731.00 | 2024-05-04 | ||
| 1PlusChem | 1P01FBK5-25g |
4-Ethoxycarbonylbenzaldehyde diethyl acetal |
35848-99-8 | 25g |
$2086.00 | 2024-05-04 | ||
| A2B Chem LLC | AX93637-250mg |
4-Ethoxycarbonylbenzaldehyde diethyl acetal |
35848-99-8 | 250mg |
$100.00 | 2024-04-20 | ||
| A2B Chem LLC | AX93637-1g |
4-Ethoxycarbonylbenzaldehyde diethyl acetal |
35848-99-8 | 1g |
$200.00 | 2024-04-20 | ||
| A2B Chem LLC | AX93637-5g |
4-Ethoxycarbonylbenzaldehyde diethyl acetal |
35848-99-8 | 5g |
$650.00 | 2024-04-20 | ||
| A2B Chem LLC | AX93637-25g |
4-Ethoxycarbonylbenzaldehyde diethyl acetal |
35848-99-8 | 25g |
$1900.00 | 2024-04-20 |
Benzoic acid, 4-(diethoxymethyl)-, ethyl ester Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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